Cas no 155187-65-8 (2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester
• CAS No: 155187-65-8
• MF: C₁₂H₁₁NO₄S₂
• MW: 297.35004067421
• CID: 1334088
• Update Time: 2024-08-18

2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-[1-(5-nitro-2-thienyl)ethyl]-, methyl ester

• Inchi： 1S/C12H11NO4S2/c1-7(9-5-6-11(19-9)13(15)16)8-3-4-10(18-8)12(14)17-2/h3-7H,1-2H3
• InChI Key： ACOKKRPHQYEXFV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C(C2SC([N+]([O-])=O)=CC=2)C)=CC=1

Computed Properties

• Exact Mass: 297.01303

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 434.9±45.0 °C(Predicted)
• PSA: 69.44